Cas no 136926-06-2 (N-(2,4-dimethylphenyl)-4-fluorobenzamide)

• Product name: N-(2,4-dimethylphenyl)-4-fluorobenzamide
• CAS No: 136926-06-2
• MF: C₁₅H₁₄FNO
• MW: 243.276167392731
• CID: 2951424
• PubChem ID: 692192

N-(2,4-dimethylphenyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-二甲基苯基)-4-氟苯甲酰胺
• N-(2,4-dimethylphenyl)-4-fluorobenzamide
• ChemDiv3_000853
• Cambridge id 5359172
• HMS1475G17
• IDI1_019819
• N-(2,4-DiMethylphenyl)-4-fluorobenzaMide, 97per cent
• SR-01000405414-1
• 136926-06-2
• AKOS001485041
• DTXSID201277030
• AB00082887-01
• SR-01000405414

• MDL： MFCD00442702
• Inchi： 1S/C15H14FNO/c1-10-3-8-14(11(2)9-10)17-15(18)12-4-6-13(16)7-5-12/h3-9H,1-2H3,(H,17,18)
• InChI Key： JENZBQHSLDEUQA-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 243.105942232g/mol
• Monoisotopic Mass: 243.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1